Cas no 2171849-87-7 (1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2171849-87-7
• MF: C₅H₆F₃N₃O₂S
• MW: 229.18024969101
• CID: 6233197
• PubChem ID: 165748321
• Update Time: 2025-10-31

1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide
• 2171849-87-7
• EN300-1614400

• Inchi： 1S/C5H6F3N3O2S/c6-5(7,8)3-11-4(1-2-10-11)14(9,12)13/h1-2H,3H2,(H2,9,12,13)
• InChI Key： FONCDRJFQJDIOE-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1CC(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 229.01328210g/mol
• Monoisotopic Mass: 229.01328210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 1-(2,2,2-Trifluoroethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2171849-87-7)

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2171849-87-7) is a specialized sulfonamide derivative with a unique trifluoroethyl substitution, making it a compound of significant interest in pharmaceutical and agrochemical research. This molecule belongs to the pyrazole-sulfonamide class, known for its versatile applications in drug discovery and material science. Its structural features, including the electron-withdrawing trifluoroethyl group, contribute to its potential as a bioactive scaffold for modulating enzyme activity or receptor interactions.

In recent years, the demand for fluorinated compounds like 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are actively exploring its role in targeted therapies, particularly in oncology and inflammation, where sulfonamide-based inhibitors show promise. Additionally, its pyrazole core is a hotspot for structure-activity relationship (SAR) studies, aligning with the growing trend of fragment-based drug design.

The synthesis of CAS No. 2171849-87-7 typically involves multi-step organic reactions, including pyrazole ring formation followed by sulfonamide incorporation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, a key concern for laboratories focusing on high-throughput screening (HTS). Environmental and regulatory considerations also drive interest in green chemistry approaches for its production, minimizing hazardous byproducts.

From an industrial perspective, 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide is gaining traction in crop protection formulations, leveraging its potential as a herbicide or fungicide intermediate. The agrochemical sector values fluorinated pyrazoles for their efficacy against resistant pests, addressing global food security challenges. Patent filings related to this compound highlight its novel mode of action, a frequent search term among R&D professionals.

For analytical chemists, CAS 2171849-87-7 poses intriguing challenges due to its polar functional groups and fluorine atoms, requiring specialized mass spectrometry (MS) and chromatographic methods for accurate quantification. Discussions in online forums often revolve around optimal column selection and mobile phase optimization for this analyte, reflecting practical user concerns.

In conclusion, 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonamide exemplifies the convergence of medicinal chemistry and materials innovation. Its multidisciplinary applications—from small-molecule drugs to smart agrochemicals—make it a compelling subject for ongoing research, with its CAS registry number (2171849-87-7) frequently cited in academic literature and patent databases.